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Compound of Interest

Compound Name: Tersolisib

CAS No.: 2883540-92-7

Cat. No.: B15542504

Get Quote

For Immediate Implementation: Essential Safety and Logistical Protocols for the PI3Kα

Inhibitor, Tersolisib (STX-478)

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tersolisib. Given that Tersolisib is an orally

bioavailable, selective inhibitor of the PI3Kα enzyme with potential antineoplastic activity, it

should be handled as a hazardous compound.[1][2] Adherence to these protocols is critical to

ensure personnel safety and prevent contamination. A specific Safety Data Sheet (SDS) for

Tersolisib should always be consulted for the most detailed and up-to-date information.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure to Tersolisib. The

following table outlines the recommended PPE for handling this compound, based on

guidelines for antineoplastic and other hazardous drugs.[1][3][4]
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PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant, powder-

free nitrile gloves are required.

Double-gloving is strongly

recommended for all handling

activities.[3]

Eye & Face Protection Safety Glasses & Face Shield

Safety glasses with side

shields are the minimum

requirement. A face shield

should be worn in addition to

safety glasses when there is a

risk of splashes or aerosol

generation.

Body Protection Lab Coat/Gown

A disposable, back-closing

gown made of a low-

permeability fabric is required.

Gowns should be changed

immediately if contaminated.

Respiratory Protection Respirator

An N95 respirator or higher

should be used when handling

the powdered form of

Tersolisib outside of a certified

chemical fume hood or

biological safety cabinet to

prevent inhalation of aerosols.

[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Tersolisib from receipt to disposal is essential to minimize

risk.

Receiving and Storage
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Inspection: Upon receipt, inspect the container for any signs of damage or leakage. If

compromised, follow emergency spill procedures.

Storage: Tersolisib powder should be stored at -20°C for up to three years or at 4°C for up

to two years. Stock solutions should be stored at -80°C for up to six months or -20°C for up

to one month.[5]

Storage Condition Powder In Solvent

-80°C 6 months

-20°C 3 years 1 month

4°C 2 years

Preparation of Solutions
Engineering Controls: All weighing and preparation of Tersolisib, both powder and solutions,

must be conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet

to protect against inhalation and contamination.[4]

Solubility: Tersolisib is soluble in DMSO. For in vivo studies, various solvent systems can be

used, such as a mixture of DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil.[5]

Solvent Concentration

DMSO ≥ 100 mg/mL

Procedure:

Don all required PPE.

Perform all manipulations within the designated containment area.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

Clean all surfaces and equipment thoroughly after each use.
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Experimental Use
Cell Culture: When treating cells with Tersolisib, perform all steps in a biological safety

cabinet.

Animal Studies: For oral administration to animals, take care to prevent aerosolization. Use

appropriate animal handling techniques to minimize exposure to treated animals and their

waste.

Emergency Plan
Accidental Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response:

Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Secure: Restrict access to the spill area.

PPE: Don appropriate PPE, including double gloves, a disposable gown, eye protection, and

a respirator.

Contain: Cover the spill with absorbent material from a chemical spill kit.

Clean: Carefully collect the absorbed material and any contaminated debris into a

designated hazardous waste container.
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Decontaminate: Clean the spill area with an appropriate deactivating agent, followed by a

thorough wash with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All materials contaminated with Tersolisib must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a dedicated, clearly labeled, and

sealed hazardous waste container. This

includes contaminated gloves, gowns, bench

paper, and plasticware.

Liquid Waste

Collect in a dedicated, clearly labeled, and

sealed hazardous waste container. Do not pour

down the drain.

Sharps

Dispose of contaminated needles and syringes

in a puncture-resistant sharps container that is

specifically labeled for hazardous chemical

waste.

Note: All waste disposal must comply with local, state, and federal regulations.

Experimental Workflow for Handling Tersolisib
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Safe Handling Workflow for Tersolisib

Preparation Phase

Experimentation Phase

Post-Experiment Phase

1. Don Full PPE

2. Prepare Chemical Fume Hood

Enter Lab

3. Weigh Tersolisib Powder

Verify Airflow

4. Prepare Stock Solution

Use Designated Equipment

5. Cell Treatment or Animal Dosing

Dilute as per Protocol

6. Incubation & Observation

In Vitro / In Vivo

7. Decontaminate Work Area

After Experiment Completion

8. Segregate & Dispose of Waste

Use Approved Disinfectant

9. Doff PPE Correctly

Follow Waste Stream Protocols

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Tersolisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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